Cas no 54221-95-3 (2-acetamidopyridine-4-carboxylic acid)

2-acetamidopyridine-4-carboxylic acid structure
54221-95-3 structure
Product Name:2-acetamidopyridine-4-carboxylic acid
CAS No:54221-95-3
MF:C8H8N2O3
MW:180.16072177887
MDL:MFCD00233713
CID:374337
PubChem ID:3774466
Update Time:2025-04-19

2-acetamidopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Acetylaminoisonicotinic acid
    • 2-Acetylamino-isonicotinic acid
    • 2-(Acetylamino)isonicotinicacid
    • 4-Pyridinecarboxylicacid, 2-(acetylamino)-
    • 2-acetamidopyridine-4-carboxylic acid
    • 2-Acetamidoisonicotinic acid
    • 2-(acetylamino)isonicotinic acid
    • 4-PYRIDINECARBOXYLIC ACID, 2-(ACETYLAMINO)-
    • 2-(acetylamino)pyridine-4-carboxylic acid
    • 2-Acetylaminoisonicotinicacid
    • PubChem16609
    • PubChem16556
    • 2-AcetamidoisonicotinicAcid
    • 2-Acetamido-isonicotinic acid
    • 4-Carboxy-
    • MFCD00233713
    • EN300-184016
    • AH-011/25003861
    • 2-Acetylamino-isonicotinic acid, AldrichCPR
    • FT-0678111
    • DTXSID10396249
    • CS-W017216
    • 4-Carboxy-2-acetylaminopyridine
    • J-400226
    • VNQIEKXUBYBTPS-UHFFFAOYSA-N
    • PS-5454
    • 2-acetylamino-4-pyridinecarboxylic acid
    • AB05040
    • AKOS000302620
    • AM804022
    • SY032453
    • 2-(acetamido)pyridine-4-carboxylic acid
    • SCHEMBL256750
    • 54221-95-3
    • AC-25220
    • DB-002419
    • MDL: MFCD00233713
    • Inchi: 1S/C8H8N2O3/c1-5(11)10-7-4-6(8(12)13)2-3-9-7/h2-4H,1H3,(H,12,13)(H,9,10,11)
    • InChI Key: VNQIEKXUBYBTPS-UHFFFAOYSA-N
    • SMILES: OC(C1C=CN=C(C=1)NC(C)=O)=O

Computed Properties

  • Exact Mass: 180.05300
  • Monoisotopic Mass: 180.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 79.3

Experimental Properties

  • Density: 1.404
  • Melting Point: 286-290
  • Boiling Point: 585.3°C at 760 mmHg
  • Flash Point: 307.8°C
  • Refractive Index: 1.628
  • PSA: 79.29000
  • LogP: 0.81120

2-acetamidopyridine-4-carboxylic acid Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Storage Condition:Inert atmosphere,Room Temperature

2-acetamidopyridine-4-carboxylic acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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